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Compound of Interest

Compound Name: 1,2-Distearoyl-sn-glycerol

Cat. No.: B052919

An In-depth Technical Guide on the Physical Characteristics of 1,2-Distearoyl-sn-glycerol

Introduction

1,2-Distearoyl-sn-glycerol (DSG) is a diacylglycerol containing two stearic acid (18:0) acy!
chains at the sn-1 and sn-2 positions of the glycerol backbone.[1] As a specific molecular
species of diacylglycerol (DAG), it plays a crucial role in lipid-based drug delivery systems,
such as liposomes, and serves as a vital second messenger in cellular signaling pathways.[2]
[3][4] This document provides a comprehensive overview of the core physical characteristics of
1,2-Distearoyl-sn-glycerol, detailed experimental protocols for their determination, and
visualizations of relevant workflows and biological pathways.

Physicochemical Properties

1,2-Distearoyl-sn-glycerol is typically a white to off-white crystalline solid at room
temperature.[1][3][5] Its high purity, often greater than 98%, makes it suitable for research in
biochemistry and proteomics.[1][6][7]

General and Chemical Properties

The fundamental chemical identifiers and properties of 1,2-Distearoyl-sn-glycerol are
summarized below.
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Property Value Reference
CAS Number 10567-21-2 [1][5][6]
Molecular Formula C39H7605 [1][5]
Molecular Weight 625.02 g/mol [5]
Crystalline solid, Off-white to
Appearance ] [1][5]
light yellow
Purity >98% [1]
1,2-Dioctadecanoyl-sn-
Synonyms [1]

glycerol, DSG

Quantitative Physical Data

The key quantitative physical parameters of 1,2-Distearoyl-sn-glycerol are detailed in the

following table. These values are critical for applications in material science and drug

formulation.
Property Value Reference
Melting Point 76-77 °C [8]
Boiling Point 662.3 + 22.0 °C (Predicted) [5][8]
Density 0.923 £ 0.06 g/cm3 (Predicted) [51[8]
Flash Point 181.8 °C [819]
Refractive Index 1.466 [8][9]

Vapor Pressure

2.33E-20 mmHg at 25°C

[8]1°]

pKa

13.69 + 0.10 (Predicted)

[5]

Optical Rotation

[0]D?° = -2 + 2° (c=1 in CHCl5)

[3]

Solubility Profile
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The solubility of 1,2-Distearoyl-sn-glycerol in various common laboratory solvents has been
determined, highlighting its lipophilic nature. Lipids are generally soluble in non-polar organic
solvents and insoluble in polar solvents like water.[10][11]

Solvent Concentration Reference
Dimethylformamide (DMF) 20 mg/mL [11151[12]
Dimethyl sulfoxide (DMSO) 30 mg/mL [11151[12]
Ethanol 0.25 mg/mL [1][51112]
Phosphate-Buffered Saline

(PBS, pH 7.2) 0.7 mg/mL [1105][12]
Chloroform Slightly Soluble 9]

Ethyl Acetate Slightly Soluble (Heated) [9]

Experimental Protocols

Accurate determination of physical characteristics is paramount for quality control and research
applications. The following sections detail standardized methodologies for key analyses.

Workflow for Physical Characterization of Lipids

The general process for determining the physical properties of a lipid like 1,2-Distearoyl-sn-
glycerol follows a structured workflow from sample acquisition to final data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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